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Compound of Interest

Compound Name: AMOZ-CHPh-4-acid

Cat. No.: B12385032

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the analytical performance of common assays for

the detection of 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), a key metabolite of the

banned nitrofuran antibiotic, furaltadone. The primary analytical methods discussed are

Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). The compound "AMOZ-CHPh-4-acid," chemically identified as 2-

[4-[(E)-[5-(morpholin-4-ylmethyl)-2-oxo-1,3-oxazolidin-3-yl]iminomethyl]phenoxy]acetic acid, is

understood to be a specific derivative of AMOZ, likely utilized as a hapten in the development

of antibodies for immunoassays rather than a routine target analyte. This guide focuses on the

detection of AMOZ, which often involves a derivatization step, most commonly with 2-

nitrobenzaldehyde (2-NBA), to form NP-AMOZ for enhanced detection.

I. Overview of Analytical Methodologies
The detection of AMOZ in various matrices, particularly in food products of animal origin, is

critical for regulatory monitoring and ensuring food safety. The two predominant techniques

employed for this purpose are ELISA, a high-throughput screening method, and LC-MS/MS, a

confirmatory method.
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Enzyme-Linked Immunosorbent Assay (ELISA): This immunoassay-based technique offers a

rapid and cost-effective method for screening a large number of samples. Commercial ELISA

kits are widely available and are based on the principle of competitive binding between the

AMOZ in the sample and a labeled AMOZ conjugate for a limited number of specific antibody

binding sites.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Considered the gold

standard for confirmation, LC-MS/MS provides high sensitivity and specificity. This technique

separates AMOZ from other matrix components using liquid chromatography, followed by

ionization and mass analysis to unequivocally identify and quantify the analyte.

II. Quantitative Performance Comparison
The following tables summarize the analytical performance of various commercially available

AMOZ ELISA kits and a representative LC-MS/MS method.

Table 1: Performance Characteristics of Commercial AMOZ ELISA Kits
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Manufactur
er

Kit Name
Detection
Limit (LOD)

Recovery
Rate (%)

Cross-
Reactivity

Sample
Matrices

R-Biopharm

RIDASCREE

N® Nitrofuran

(AMOZ)

Not explicitly

stated, but

sensitive

enough for

MRPL of 1

µg/kg[1]

-

NP-AHD, NP-

AOZ, NP-

SEM: <0.1%

Shrimp, Fish,

Meat,

Poultry[1]

Elabscience

AMOZ

(Nitrofuran

Furaltadone)

ELISA Kit

Muscle, Liver,

Honey, Milk,

Egg: 0.1 ppb;

Fish, Shrimp:

0.15 ppb[2]

Muscle, Liver,

Egg: 80%

±25%; Honey,

Milk: 75%

±15%[2]

AOZ, AHD,

SEM: < 0.1%

[2]

Muscle, Liver,

Honey, Milk,

Milk powder,

Egg powder,

Feed, Egg

Biopanda

Furaltadone

(AMOZ)

ELISA Kit

0.04 ppb 70-120% -

Meat,

Seafood,

Milk, Honey

Europroxima AMOZ ELISA

Validated for

screening of

several food

matrices

- -
Multiple food

matrices

Randox
AMOZ FAST

ELISA
- - -

Prawn/Shrim

p

Table 2: Performance Characteristics of a Representative LC-MS/MS Method for AMOZ
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Parameter Performance

Limit of Quantification (LOQ) 0.13 µg/Kg

Linearity (Regression Coefficient) ≥ 0.99

Mean Recoveries 81% to 108%

Intra-day Variation 2.7% to 6.6%

Instrumentation UPLC-MS/MS (e.g., Waters Xevo TQ-S micro)

Ionization Mode Positive Electrospray Ionization (ESI)

Detection Mode Multiple Reaction Monitoring (MRM)

III. Experimental Protocols
A. Generalized ELISA Protocol (Competitive Assay)
This protocol provides a general workflow for a competitive AMOZ ELISA. Specific details may

vary between commercial kits.

Sample Preparation:

Homogenize the sample (e.g., tissue, honey).

Perform acid hydrolysis to release protein-bound AMOZ.

Derivatize with 2-nitrobenzaldehyde (2-NBA) to form NP-AMOZ. This step is crucial as the

antibodies in many kits are raised against this derivative.

Extract the derivatized AMOZ using an organic solvent (e.g., ethyl acetate).

Evaporate the solvent and reconstitute the residue in the assay buffer provided in the kit.

ELISA Procedure:

Add standards and prepared samples to the antibody-coated microtiter wells.

Add the AMOZ-enzyme conjugate to the wells.
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Incubate to allow for competitive binding of free AMOZ (from sample/standard) and AMOZ-

conjugate to the antibodies.

Wash the wells to remove unbound reagents.

Add a substrate solution that reacts with the enzyme to produce a colorimetric signal.

Stop the reaction and measure the absorbance at a specific wavelength (e.g., 450 nm)

using a microplate reader.

The concentration of AMOZ in the sample is inversely proportional to the signal intensity.

B. Representative LC-MS/MS Protocol
This protocol outlines a typical procedure for the confirmatory analysis of AMOZ.

Sample Preparation:

Weigh and homogenize the sample.

Add an internal standard (e.g., deuterated AMOZ-d5).

Perform acid hydrolysis (e.g., with HCl) to release bound AMOZ.

Derivatize with 2-nitrobenzaldehyde (2-NBA).

Neutralize the sample and perform liquid-liquid extraction with a solvent like ethyl acetate.

Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

Filter the final extract before injection.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used.
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Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is standard.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification and

confirmation, monitoring specific precursor-to-product ion transitions for both the analyte

(NP-AMOZ) and the internal standard.

IV. Visualized Workflows
The following diagrams illustrate the experimental workflows for AMOZ analysis.

Sample Preparation ELISA Procedure

Sample Homogenization Acid Hydrolysis Derivatization (2-NBA) Liquid-Liquid Extraction Reconstitution in Assay Buffer Add Sample/Standard to Coated Plate Add Enzyme Conjugate Competitive Binding Incubation Wash Wells Add Substrate Color Development Stop Reaction Read Absorbance

Click to download full resolution via product page

Caption: Generalized workflow for AMOZ detection by competitive ELISA.

Sample Preparation LC-MS/MS Analysis

Sample Homogenization & Internal Standard Spiking Acid Hydrolysis Derivatization (2-NBA) Liquid-Liquid Extraction Evaporation & Reconstitution Filtration Liquid Chromatography Separation Tandem Mass Spectrometry Detection (MRM)

Click to download full resolution via product page
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Caption: Generalized workflow for AMOZ detection by LC-MS/MS.

V. Objective Comparison and Recommendations
Feature ELISA LC-MS/MS

Principle
Immunoassay (Antigen-

Antibody Binding)

Physicochemical Separation

and Mass Detection

Throughput High (96-well plate format)
Lower (sequential sample

injection)

Cost per Sample Lower Higher

Speed Faster (typically a few hours)
Slower (longer run times and

data processing)

Specificity
Good, but potential for cross-

reactivity

Excellent, highly specific due

to mass transitions

Sensitivity
Generally good for screening

purposes

Very high, suitable for trace-

level quantification

Confirmation No, a screening method Yes, a confirmatory method

Expertise Required Less demanding
Requires skilled operators and

method development

Matrix Effects Can be significant

Can be minimized with

appropriate sample cleanup

and internal standards

Recommendations:

For high-throughput screening of a large number of samples where cost and speed are

critical, ELISA is the recommended method. It is an effective tool for identifying potentially

positive samples.

For confirmatory analysis of presumptive positive samples from screening, and for

applications requiring the highest level of accuracy, sensitivity, and specificity, LC-MS/MS is

the method of choice. It is the legally accepted method for confirmation in many jurisdictions.
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The choice of a specific commercial ELISA kit should be based on a thorough evaluation of

its performance characteristics (LOD, recovery, cross-reactivity) for the specific sample

matrices of interest, as performance can vary between manufacturers. Validation of the

chosen kit within the user's own laboratory is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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